[1,1'-Biphenyl]-3,3',5,5'-tetrol

• IUPAC Name: 5-(3,5-dihydroxyphenyl)benzene-1,3-diol
• InChI: InChI=1S/C12H10O4/c13-9-1-7(2-10(14)5-9)8-3-11(15)6-12(16)4-8/h1-6,13-16H
• InChI Key: VZLUGGCFYPMLMI-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C=C1O)O)C2=CC(=CC(=C2)O)O
• Molecular Formula: C12H10O4
• DSSTOX Substance ID: DTXSID0060195
• Molecular Weight: 218.20 g/mol
• CAS RN: 531-02-2

Description

Biphenyl, also known as diphenyl, phenylbenzene, 1,1’-biphenyl, or BP, is an organic compound that forms colorless crystals. It’s an aromatic hydrocarbon with a molecular formula of (C6H5)2.

Synthesis Analysis

Biphenyl is notable as a starting material for the production of polychlorinated biphenyls (PCBs), which were once widely used as dielectric fluids and heat transfer agents. It’s also an intermediate for the production of a host of other organic compounds such as emulsifiers, optical brighteners, crop protection products, and plastics.

Molecular Structure Analysis

The biphenyl molecule consists of two connected phenyl rings. The molecular weight of biphenyl is 154.2078.

Chemical Reactions Analysis

Biphenyl is insoluble in water, but soluble in typical organic solvents. More detailed information about its chemical reactions would require specific studies or papers.

Physical And Chemical Properties Analysis

Biphenyl is a solid at room temperature, with a melting point of 69.2 °C. It has a pleasant odor.

Scientific Research Applications

Syntheses and X-Ray Crystal Structures

TETROL has been explored for its potential in synthesizing new compounds. Anelli et al. (2001) explored the iodination of TETROL, leading to the development of hexaiodo derivatives. These compounds, investigated as a core backbone for new X-ray contrast media, demonstrate the potential of TETROL in medical imaging technology (Anelli et al., 2001).

Oxacyclophanes Based on m-Terphenyl Framework

In the field of organic chemistry, TETROL was utilized by Grewal et al. (1992) to construct bicyclic oxacyclophanes, demonstrating its utility in synthesizing complex organic structures (Grewal, Hart, & Vinod, 1992).

Computational and X-Ray Crystallographic Analysis

Barton et al. (2013) conducted a comprehensive study on TETROL, focusing on its structural properties and its ability to form inclusion complexes with various compounds. This research highlights TETROL’s potential in host-guest chemistry (Barton, Caira, Hosten, & Mccleland, 2013).

Polymer Research

TETROL has also been integrated into polymer research. Hsiao, Yang, & Lin (1995) explored its use in the synthesis of polyimides, indicating its relevance in materials science and engineering (Hsiao, Yang, & Lin, 1995).

Inclusion Ability in Host-Guest Chemistry

Further exploring its application in host-guest chemistry, Barton, Dorfling, & Hosten (2019) investigated TETROL's ability to form complexes with various organic compounds. Their findings suggest TETROL’s efficacy in purifying mixtures through selective complex formation (Barton, Dorfling, & Hosten, 2019).

Mechanism of Action

Target of Action

Resorcinol, a related compound, is known to exert its effects on skin disorders and infections such as acne, seborrheic dermatitis, eczema, psoriasis, corns, calluses, and warts . It works by helping to remove hard, scaly, or roughened skin .

Mode of Action

Resorcinol, a similar compound, has been shown to exert a keratolytic activity, helping to remove hard, scaly, or roughened skin .

Biochemical Pathways

Resorcinol has been shown to inhibit peroxidases in the thyroid, subsequently blocking the synthesis of thyroid hormones and causing goiter . It interferes with the iodination of tyrosine and the oxidation of iodide .

Pharmacokinetics

Resorcinol is primarily excreted renally, suggesting that renal function may impact the bioavailability of similar compounds .

Result of Action

Resorcinol has been shown to have antiseptic and disinfectant properties when used in topical pharmaceutical products . It is also used in the treatment of various skin disorders and infections .

Action Environment

It’s worth noting that the physicochemical properties of similar compounds, such as resorcinol, can be influenced by environmental conditions .

Safety and Hazards

Biphenyl is considered hazardous by the 2012 OSHA Hazard Communication Standard. It’s important to handle it with appropriate safety measures.

Future Directions

The future directions of research on biphenyl and related compounds would depend on the specific area of interest. For instance, in the field of optoelectronics, there’s interest in developing new hybrid organic-perovskite materials for high-performance LEDs and solar cells.

Q & A

Q1: What are the key structural features of diresorcinol and its derivatives?

A1: Diresorcinol, also known as [1,1'-Biphenyl]-3,3',5,5'-tetrol, possesses a biphenyl core structure with two resorcinol moieties attached at the 1 and 1' positions. This results in four hydroxyl groups, two on each resorcinol ring, which are key to its chemical reactivity and ability to form hydrogen bonds. [, , , ] Derivatives often involve modifications to these hydroxyl groups, such as alkylation or esterification, impacting their physicochemical properties and biological activities. [, , ] For example, the introduction of bulky iodine atoms in hexaiodinated derivatives leads to steric hindrance, forcing the two aromatic rings into a nearly perpendicular conformation. []

Q2: How is diresorcinol used in the synthesis of other compounds, particularly bioactive prenylated diresorcinols?

A2: Diresorcinol serves as a crucial building block in the synthesis of biologically active prenylated diresorcinols. [] These compounds exhibit a range of activities, including cytotoxic, antibacterial, and antifungal properties. [, ] Microwave-assisted copper catalysis provides an efficient and environmentally friendly method for cross-coupling diresorcinol with ortho-prenylated phenols and aryl halides. [] This method offers several advantages, such as operational simplicity, rapid heating, shorter reaction times, and higher chemical yields, making it a preferred route for synthesizing these compounds. []

Q3: Can diresorcinol act as a ligand in metal complexes, and if so, how does this influence their properties?

A3: Yes, diresorcinol can function as a hydrogen-bond donor in metal complexes. [] For example, in a complex formed with [PtII(bph)(CN)2]2- (bph = biphenyl-2,2'-diyl), diresorcinol forms hydrogen bonds with both the nitrogen atoms of the cyanide ligands and directly with the platinum center. [] This interaction influences the photoluminescent properties of the complex, causing a noticeable redshift in the emission compared to the complex without diresorcinol. [] This effect is attributed to the direct interaction of the phenol group with the platinum-biphenyl orbital system, altering the charge transfer processes within the complex. []

Q4: Are there any known applications of diresorcinol derivatives in analytical chemistry?

A4: Yes, derivatives of diresorcinol, specifically 4,4′-oxalylbis(hydrazonomethyl)diresorcinol, have shown potential as fluorescent probes for detecting trace amounts of metal ions like aluminum (AlIII) and indium (InIII). [] This compound forms fluorescent complexes with these metal ions, allowing for their detection at very low concentrations. [] This property makes it suitable for applications requiring high sensitivity, such as environmental monitoring and material analysis.

Q5: How does the prenylation of diresorcinols impact their biological activity, particularly in the context of bacterial quorum sensing?

A5: Prenylated diresorcinols have demonstrated significant inhibitory activity against bacterial quorum sensing, a cell-to-cell communication mechanism bacteria use to regulate gene expression in response to population density. [] Compounds like those isolated from the freshwater fungus Helotiales sp., exhibit potent quorum sensing inhibition in methicillin-resistant Staphylococcus aureus (MRSA). [] This suggests their potential as leads for developing new anti-virulence therapeutics, offering an alternative approach to combat antibiotic resistance by disrupting bacterial communication and virulence factor production. []

Q6: What is the role of diresorcinol in solid-state catalysis, and how does its structure contribute to this activity?

A6: Diresorcinol derivatives, like 5,5′-(9,10-Anthracenediyl)diresorcinol, demonstrate remarkable catalytic activity in solid-state reactions. [] This particular derivative promotes the stereoselective intramolecular ene reaction of citronellal within its microporous crystal structure. [] The well-defined hydrogen-bonding network and confined environment within the crystal lattice contribute to the observed selectivity and efficiency of the reaction. [] This highlights the potential of utilizing diresorcinol-based materials as heterogeneous catalysts in organic synthesis.